How lignin sticks to cellulose—insights from atomic force microscopy enhanced by machine-learning analysis and molecular dynamics simulations†
Nanoscale Pub Date: 2022-11-02 DOI: 10.1039/D2NR05541D
Abstract
Elucidating cellulose–lignin interactions at the molecular and nanometric scales is an important research topic with impacts on several pathways of biomass valorization. Here, the interaction forces between a cellulosic substrate and lignin are investigated. Atomic force microscopy with lignin-coated tips is employed to probe the site-specific adhesion to a cellulose film in liquid water. Over seven thousand force-curves are analyzed by a machine-learning approach to cluster the experimental data into types of cellulose-tip interactions. The molecular mechanisms for distinct types of cellulose–lignin interactions are revealed by molecular dynamics simulations of lignin globules interacting with different cellulose Iβ crystal facets. This unique combination of experimental force-curves, data-driven analysis, and molecular simulations opens a new approach of investigation and updates the understanding of cellulose–lignin interactions at the nanoscale.
Recommended Literature
- [1] Contents
- [2] Preparation of nanoscale cationic metal–organic framework Nano Mn(iii)-TP for theranostics based on valence changes†
- [3] Copper-catalyzed cyanothiolation to incorporate a sulfur-substituted quaternary carbon center†
- [4] Efficient fiber shaped zinc bromide batteries and dye sensitized solar cells for flexible power sources†
- [5] In vitro and in vivo synergistic interaction of substituted chalcone derivatives with norfloxacin against methicillin resistant Staphylococcus aureus
- [6] A catechol-chitosan-based adhesive and injectable hydrogel resistant to oxidation and compatible with cell therapy†
- [7] Pegylated and folic acid functionalized carbon nanotubes as pH controlled carriers of doxorubicin. Molecular dynamics analysis of the stability and drug release mechanism
- [8] Arsenic species delay structural ordering during green rust sulfate crystallization from ferrihydrite†
- [9] In situ tailored strategy to remove capping agents from copper sulfide for building better lithium–sulfur batteries†
- [10] Insights into the past and future of Janus-di-N-heterocyclic carbenes
Journal Name：Nanoscale
Research Products
-
CAS no.: 108694-93-5
-
CAS no.: 10405-85-3
